Cas no 896335-29-8 (phenyl N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylcarbamate)

• Product Name: phenyl N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylcarbamate
• CAS No: 896335-29-8
• Molecular Formula: C₁₇H₁₅NO₄S₃
• Molecular Weight: 393.500300645828
• CID: 6408504
• PubChem ID: 18574203

phenyl N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylcarbamate Properties

Names and Identifiers

• phenyl N-2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethylcarbamate
• F2570-0571
• phenyl N-[2-(thiophen-2-yl)-2-(thiophene-2-sulfonyl)ethyl]carbamate
• phenyl N-(2-thiophen-2-yl-2-thiophen-2-ylsulfonylethyl)carbamate
• 896335-29-8
• AKOS024660856
• phenyl (2-(thiophen-2-yl)-2-(thiophen-2-ylsulfonyl)ethyl)carbamate
• Carbamic acid, N-[2-(2-thienyl)-2-(2-thienylsulfonyl)ethyl]-, phenyl ester

• InChIKey： WPRCWSZRSYKJEG-UHFFFAOYSA-N
• Inchi： 1S/C17H15NO4S3/c19-17(22-13-6-2-1-3-7-13)18-12-15(14-8-4-10-23-14)25(20,21)16-9-5-11-24-16/h1-11,15H,12H2,(H,18,19)
• SMILES： C(OC1=CC=CC=C1)(=O)NCC(C1SC=CC=1)S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 393.01632148g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 393.01632148g/mol
• Heavy Atom Count: 25
• Complexity: 543
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Boiling Point: 607.9±55.0 °C(Predicted)
• pka: 9.96±0.46(Predicted)
• Density: 1.410±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds